1-Octene

• CAS: 111-66-0
• Synonyms: 1-OCTENE; Octen; Neodene 8; OCTENE-1; OCTEN-1; 1-Octene; C6H13-CH=CH2; 1-0ctene; CAPRYLENE; Octylene; 1-C8H16; I-Octen; methyl heptene
• Molecular Formula: C8H16; CH3(CH2)5CH=CH2; C8H16
• Molecular Weight: 112.21 g/mol
• SMILES: CCCCCCC=C
• InChI: InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3
• InChIKey: KWKAKUADMBZCLK-UHFFFAOYSA-N
• Solubility: 3.65e-05 M; 0.0041 mg/mL at 25 °C; Miscible with ethanol, ether; Miscible in ethanol; soluble in ethyl ether and acetone; In water, 4.1 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C: 0.0004; Practically insoluble to insoluble; Slightly soluble (in ethanol)

Choose 1-Octene for best-in-class LLDPE Elmendorf tear strength, outperforming 1-hexene and 1-decene in films. Its predictable kinetics and >95% self-metathesis efficiency to C14 olefins ensure consistent polymer architecture and surfactant synthesis. Secure your supply of this performance-differentiating C8 comonomer.

1-Octene (CAS 111-66-0): Core Physical and Regulatory Baseline for Procurement Evaluation

1-Octene (C₈H₁₆, MW 112.21) is a linear alpha-olefin (LAO) existing as a colorless, flammable liquid with a characteristic petroleum-like odor [1]. Key physical parameters establish its operational envelope: melting point −102 °C to −101 °C, boiling point 121 °C, density 0.715 g/mL at 20 °C, flash point 10 °C to 21 °C (closed cup), and vapor pressure of 36 mmHg at 38 °C [2]. These properties directly inform storage conditions, handling protocols, and compatibility within existing industrial infrastructure relative to shorter-chain (e.g., 1-hexene) or longer-chain (e.g., 1-decene) LAO alternatives.

• [1] CAMEO Chemicals. (n.d.). 1-OCTENE. National Oceanic and Atmospheric Administration. View Source
• [2] NIST Chemistry WebBook. (n.d.). 1-Octene. SRD 69. View Source

Why 1-Octene Cannot Be Trivially Substituted: The Comonomer Performance and Safety Trade-Off

While 1-octene is one of several linear alpha-olefins (e.g., 1-butene, 1-hexene, 1-decene) used industrially, direct substitution is not straightforward. In its dominant application as a comonomer for linear low-density polyethylene (LLDPE), the length of the short-chain branch introduced by the alpha-olefin critically dictates the polymer's final mechanical properties, particularly tear and impact resistance [1]. Furthermore, catalytic behavior diverges significantly: with heterogeneous Ziegler–Natta (ZN) catalysts, 1-octene exhibits markedly lower reactivity compared to 1-hexene [2], whereas with molecular catalysts, their reactivities are nearly identical but both are significantly more reactive than 1-decene [2]. This means that substituting 1-octene with a cheaper or more readily available analog can fundamentally alter reactor kinetics, final polymer architecture, and the balance of film properties, negating any initial cost advantage.

• [1] Ren, Y., Shi, Y., Yao, X., Tang, Y., & Liu, L.-Z. (2019). Different Dependence of Tear Strength on Film Orientation of LLDPE Made with Different Co-Monomer. Polymers, 11(3), 434. View Source
• [2] Busico, V., Cipullo, R., & Pellecchia, C. (2025). Comonomer Reactivity Trends in Catalytic Ethene/1-Alkene Copolymerizations to Linear Low-Density Polyethylene. Polymers, 17(17), 2290. View Source

1-Octene Performance Differentiation: A Quantitative Comparator Guide for Scientific Selection

LLDPE Film Tear Strength: 1-Octene Comonomer Outperforms 1-Butene and 1-Hexene

In LLDPE films of equivalent density and molecular weight, the Elmendorf tear strength increases with the length of the comonomer's short-chain branch [1]. The order of performance is ethylene/1-butene < ethylene/1-hexene < ethylene/1-octene copolymers [1][2]. This is attributed to a higher concentration of tie chains connecting crystalline lamellae, which enhances resistance to tear propagation.

Evidence Dimension	Elmendorf Tear Strength (Relative Ranking)
Target Compound Data	Highest (1-Octene-based LLDPE)
Comparator Or Baseline	1-Butene (Lowest); 1-Hexene (Intermediate)
Quantified Difference	Qualitative ranking: 1-Octene > 1-Hexene > 1-Butene
Conditions	Blown and compression molded LLDPE films with similar density (0.917-0.918 g/cm³) and melt index.

Why This Matters

For film packaging applications requiring superior tear resistance, procurement of 1-octene as the comonomer is justified over 1-butene or 1-hexene to meet stringent end-use mechanical specifications.

• [1] Kim, Y. M., & Park, J.-K. (1996). Effect of short chain branching on the blown film properties of linear low density polyethylene. Journal of Applied Polymer Science, 61(13), 2315–2324. View Source
• [2] Gupta, P., Wilkes, G. L., Sukhadia, A. M., Krishnaswamy, R. K., Lamborn, M. J., Wharry, S. M., Tso, C. C., & DesLauriers, P. J. (2005). Does the length of the short chain branch affect the mechanical properties of linear low density polyethylenes? Polymer, 46(20), 8819–8837. View Source

LLDPE Film Dart Impact Strength: 1-Octene and 1-Hexene Are Functionally Equivalent and Superior to 1-Butene

Unlike tear strength, dart drop impact strength for LLDPE films is highest for 1-hexene-based copolymers, with 1-octene exhibiting slightly lower but still significantly higher values compared to 1-butene [1]. Both 1-octene and 1-hexene provide a substantial improvement in impact resistance over 1-butene [2].

Evidence Dimension	Dart Drop Impact Strength (Relative Ranking)
Target Compound Data	High (1-Octene-based LLDPE)
Comparator Or Baseline	1-Hexene (Highest); 1-Butene (Lowest)
Quantified Difference	Qualitative ranking: 1-Hexene > 1-Octene > 1-Butene
Conditions	Blown LLDPE films with similar density and melt index.

Why This Matters

When impact resistance is the primary performance driver, both 1-octene and 1-hexene are viable high-performance options. The choice between them may then hinge on other factors such as tear strength requirements, catalyst compatibility, or raw material cost.

• [1] Kim, Y. M., & Park, J.-K. (1996). Effect of short chain branching on the blown film properties of linear low density polyethylene. Journal of Applied Polymer Science, 61(13), 2315–2324. View Source
• [2] Gupta, P., Wilkes, G. L., Sukhadia, A. M., Krishnaswamy, R. K., Lamborn, M. J., Wharry, S. M., Tso, C. C., & DesLauriers, P. J. (2005). Does the length of the short chain branch affect the mechanical properties of linear low density polyethylenes? Polymer, 46(20), 8819–8837. View Source

Catalytic Self-Metathesis: 1-Octene Conversion to 7-Tetradecene with High Yield and Selectivity

The self-metathesis of 1-octene to 7-tetradecene is a well-studied model reaction. Using a Ru-carbene catalyst in ionic liquids, conversions >95% and selectivity >98% to 7-tetradecene were achieved at 0.02 mol% catalyst loading [1]. Under supercritical CO₂ with a Re-oxide catalyst, an average conversion of 67% was observed after 2 hours, compared to only 40% in n-heptane, demonstrating a clear solvent effect [2].

Evidence Dimension	Conversion and Selectivity to 7-Tetradecene
Target Compound Data	Conversion >95%, Selectivity >98% (in ionic liquid)
Comparator Or Baseline	Conversion 67% in scCO₂ vs. 40% in n-heptane
Quantified Difference	27 percentage points higher conversion in scCO₂ vs. n-heptane; >95% conversion in ionic liquid.
Conditions	Reaction with Ru-carbene catalyst (0.02 mol%) in ionic liquid at 40°C; or Re-oxide catalyst in scCO₂ vs. n-heptane at 35°C, 2 h.

Why This Matters

The high yield and selectivity achievable with 1-octene make it a preferred substrate for synthesizing valuable C14 internal olefins, which are intermediates for detergents and lubricants. The data also guide the selection of optimal reaction media (e.g., ionic liquids or scCO₂) for process development.

• [1] Williams, D. B. G., Ajam, M., & Ranwell, A. (2006). Highly Selective Metathesis of 1-Octene in Ionic Liquids. Organometallics, 25(12), 3088–3090. View Source
• [2] Selva, M., Perosa, A., & Fabris, M. (2009). The metathesis of α-olefins over supported Re-catalysts in supercritical CO₂. Green Chemistry, 11(2), 229–238. View Source

Hydroformylation Regioselectivity: Heterogenized Rhodium Catalysts Offer a Narrower, More Predictable Range for n-Nonanal

In the hydroformylation of 1-octene to produce n-nonanal (linear aldehyde) and 2-methyloctanal (branched aldehyde), heterogenized Rh catalysts supported on mesoporous silica (MCM-41, SBA-15) offered a regioselectivity towards n-nonanal in the range of 80–90% [1]. In contrast, their homogeneous counterparts based on triphenylphosphine (TPP) exhibited a much wider and less predictable range of 70–96% [1].

Evidence Dimension	Regioselectivity towards n-nonanal (linear aldehyde)
Target Compound Data	80–90% (Heterogenized catalyst)
Comparator Or Baseline	70–96% (Homogeneous TPP-based catalyst)
Quantified Difference	Narrower, more consistent selectivity window (10% range vs. 26% range)
Conditions	Hydroformylation of 1-octene using Rh complexes anchored on MCM-41 or SBA-15 vs. homogeneous Rh/TPP.

Why This Matters

For the production of n-nonanal, a key fine chemical, the use of 1-octene with heterogenized catalysts provides a more robust and predictable process with higher minimum selectivity (80% vs. 70%), reducing purification costs and improving process economics.

• [1] Vunain, E., Ncube, P., Jalama, K., & Meijboom, R. (2018). Confinement effect of rhodium(I) complex species on mesoporous MCM-41 and SBA-15: Effect of pore size on the hydroformylation of 1-octene. Journal of Porous Materials, 25(1), 303–320. View Source

Safety and Handling: Vapor Pressure and Flash Point Position 1-Octene as an Intermediate Volatility LAO

The volatility of 1-octene is intermediate between shorter- and longer-chain LAOs. Its vapor pressure is 36 mmHg at 38 °C , compared to a significantly higher value for 1-hexene (e.g., ~124 mmHg at 20 °C) and a much lower value for 1-decene (1.6 mmHg at 23.8 °C) . Similarly, its flash point (10 °C to 21 °C, closed cup) is between that of 1-hexene (approx. −26 °C) and 1-decene (44 °C) .

Evidence Dimension	Vapor Pressure and Flash Point
Target Compound Data	Vapor Pressure: 36 mmHg (38 °C); Flash Point: 10-21 °C
Comparator Or Baseline	1-Hexene (higher vapor pressure, lower flash point); 1-Decene (lower vapor pressure, higher flash point)
Quantified Difference	Vapor pressure is ~30× lower than 1-hexene and ~22× higher than 1-decene. Flash point is >30 °C higher than 1-hexene and >20 °C lower than 1-decene.
Conditions	Standard atmospheric pressure; closed cup flash point.

Why This Matters

1-Octene presents a manageable flammability hazard relative to 1-hexene (requiring less extreme temperature control for storage) while avoiding the higher melting point and viscosity of 1-decene, which can complicate handling and reactor feeding.

Quantitatively Justified Application Scenarios for 1-Octene in R&D and Manufacturing

High-Performance LLDPE Film Production for Demanding Packaging

This scenario is supported by evidence that LLDPE made with 1-octene as a comonomer achieves the highest Elmendorf tear strength among common comonomer options [5][4]. For manufacturers targeting applications like heavy-duty sacks, stretch films, or industrial liners where tear resistance is paramount, 1-octene is the technically preferred feedstock. Its use directly correlates with the final film's ability to resist puncture and tear propagation during use.

Synthesis of C14 Internal Olefins (e.g., 7-Tetradecene) via Catalytic Metathesis

The evidence clearly shows that 1-octene can be efficiently converted to 7-tetradecene via self-metathesis. High conversions (>95%) and selectivities (>98%) are achievable using modern catalysts in ionic liquid media [5], or at a rate 27 percentage points higher in scCO₂ compared to conventional organic solvents [4]. This makes 1-octene an ideal starting material for producing C14 olefins used in the synthesis of biodegradable surfactants, synthetic lubricants, and specialty detergents.

Predictable Production of n-Nonanal via Heterogeneous Catalytic Hydroformylation

For the fine chemical synthesis of the linear aldehyde n-nonanal, the use of 1-octene with supported Rh catalysts offers a more controlled and reliable process. Evidence demonstrates that heterogenized catalysts confine the regioselectivity to a narrow window of 80–90% for n-nonanal, compared to a much wider 70–96% range for homogeneous systems [5]. This predictability is a critical advantage for process chemists and engineers aiming to minimize purification steps and ensure consistent product quality.

• [1] Kim, Y. M., & Park, J.-K. (1996). Effect of short chain branching on the blown film properties of linear low density polyethylene. Journal of Applied Polymer Science, 61(13), 2315–2324. View Source
• [2] Gupta, P., Wilkes, G. L., Sukhadia, A. M., Krishnaswamy, R. K., Lamborn, M. J., Wharry, S. M., Tso, C. C., & DesLauriers, P. J. (2005). Does the length of the short chain branch affect the mechanical properties of linear low density polyethylenes? Polymer, 46(20), 8819–8837. View Source
• [3] Williams, D. B. G., Ajam, M., & Ranwell, A. (2006). Highly Selective Metathesis of 1-Octene in Ionic Liquids. Organometallics, 25(12), 3088–3090. View Source
• [4] Selva, M., Perosa, A., & Fabris, M. (2009). The metathesis of α-olefins over supported Re-catalysts in supercritical CO₂. Green Chemistry, 11(2), 229–238. View Source
• [5] Vunain, E., Ncube, P., Jalama, K., & Meijboom, R. (2018). Confinement effect of rhodium(I) complex species on mesoporous MCM-41 and SBA-15: Effect of pore size on the hydroformylation of 1-octene. Journal of Porous Materials, 25(1), 303–320. View Source